Cas no 1111432-60-0 (4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1111432-60-0
• MF: C₂₀H₁₉N₅O₃S
• MW: 409.461562395096
• CID: 5387545
• Update Time: 2025-10-29

4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)triazol-4-amine
• 1H-1,2,3-Triazol-5-amine, 4-[4-(2,5-dimethoxyphenyl)-2-thiazolyl]-1-(4-methoxyphenyl)-
• 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H19N5O3S/c1-26-13-6-4-12(5-7-13)25-19(21)18(23-24-25)20-22-16(11-29-20)15-10-14(27-2)8-9-17(15)28-3/h4-11H,21H2,1-3H3
• InChI Key： FQULZVLINNNVEH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(N)=C(C2=NC(C3=CC(OC)=CC=C3OC)=CS2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine

4-[4-(2,5-Dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

CAS No. 1111432-60-0, also known as 4-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1H-1,2,3-triazol-5-amine, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of a triazole ring fused with a thiazole moiety and substituted with methoxyphenyl groups, which contribute to its intriguing chemical behavior and biological activity.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency of its synthesis. Researchers have explored various strategies to optimize the yield and purity of this compound, making it more accessible for further studies and potential commercial applications.

Thiazole and triazole moieties are well-known for their versatility in medicinal chemistry. The presence of these rings in the molecule enhances its stability and bioavailability, making it an attractive candidate for drug delivery systems. The methoxy groups attached to the phenyl rings further modulate the compound's pharmacokinetic properties, such as solubility and permeability. These features have been extensively studied using computational modeling techniques like molecular docking and quantum mechanics simulations.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate neurotransmitter systems suggests its utility in neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research has also highlighted its potential as an anticancer agent by inducing apoptosis in cancer cells while sparing healthy cells.

The structural complexity of this compound presents both challenges and opportunities for researchers. Efforts are ongoing to explore its interactions with biological targets at the molecular level using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies provide valuable insights into the compound's binding modes and mechanisms of action, paving the way for rational drug design.

In conclusion, CAS No. 1111432-60-0 represents a cutting-edge molecule with immense potential in the field of pharmaceuticals. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.